Cas no 926187-26-0 (4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde)

• Product Name: 4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde
• CAS No: 926187-26-0
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD08442864
• CID: 2130433
• Update Time: 2025-06-15

4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde
• 4-METHOXY-3-(PYRIDIN-4-YLMETHOXY)BENZALDEHYDE
• 4-methoxy-3-(4-pyridylmethoxy)benzaldehyde
• ST50532372

• MDL： MFCD08442864
• Inchi： 1S/C14H13NO3/c1-17-13-3-2-12(9-16)8-14(13)18-10-11-4-6-15-7-5-11/h2-9H,10H2,1H3
• InChI Key： BWWZHMWPNJUHMG-UHFFFAOYSA-N
• SMILES： O(CC1C=CN=CC=1)C1C=C(C=O)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Topological Polar Surface Area: 48.4

4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde

Recent Advances in the Study of 4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde (CAS: 926187-26-0)

The compound 4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde (CAS: 926187-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This aldehyde derivative, characterized by its unique methoxy and pyridinylmethoxy substituents, has been explored for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the design of novel kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds.

One of the most notable applications of 4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde is its incorporation into the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and autoimmune disorders. Researchers have utilized this compound as a scaffold to develop potent and selective inhibitors, leveraging its structural features to enhance binding affinity and specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful use of this aldehyde in the synthesis of a series of pyridine-based inhibitors with promising activity against tyrosine kinases.

In addition to its role in kinase inhibitor development, 4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde has also been investigated for its anti-inflammatory properties. A recent study in the European Journal of Pharmacology reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the antimicrobial potential of 4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde has been explored in several studies. Researchers have synthesized and evaluated a range of derivatives for their activity against bacterial and fungal pathogens. A 2022 publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's efficacy against methicillin-resistant Staphylococcus aureus (MRSA), a major concern in clinical settings. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development as an antimicrobial agent.

Despite these promising findings, challenges remain in the optimization of 4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde derivatives for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable tool in medicinal chemistry and a focal point for ongoing research.

In conclusion, 4-Methoxy-3-(pyridin-4-ylmethoxy)-benzaldehyde (CAS: 926187-26-0) represents a versatile and promising scaffold in drug discovery. Its applications in kinase inhibition, anti-inflammatory therapy, and antimicrobial treatment underscore its potential to contribute to the development of novel therapeutics. Continued research and optimization efforts will be essential to fully realize its clinical potential and address existing challenges.